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Compound of Interest

Compound Name: Diisopropyl ether

Cat. No.: B094823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of diisopropyl ether (DIPE). The information is presented to support its

use in research, scientific analysis, and drug development, with a strong emphasis on safety

and proper handling.

General Information
Diisopropyl ether (CAS No: 108-20-3) is a secondary ether characterized by the presence of

two isopropyl groups attached to an oxygen atom.[1][2] It is a colorless, volatile liquid with a

sharp, sweet, ether-like odor.[1][3][4] DIPE is primarily used as a solvent for a wide range of

organic compounds, including oils, waxes, and resins.[3][4] It also finds application as an

extractant in pharmaceutical and chemical syntheses and as an oxygenate additive in gasoline.

[2][3]

Physical Properties
The physical properties of diisopropyl ether are crucial for its application as a solvent and for

process design. A summary of these properties is provided in the tables below.
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Property Value Reference(s)

Molecular Formula C₆H₁₄O [1][2][3]

Molecular Weight 102.177 g/mol [2][3]

Appearance Colorless liquid [1][2][3]

Odor Sharp, sweet, ether-like [1][2][3]

Thermal Properties
Property Value Reference(s)

Boiling Point 68.5 °C (155.3 °F; 341.6 K) [2][3]

Melting Point -60 °C (-76 °F; 213 K) [2]

Flash Point -28 °C (-18 °F) [1][3]

Autoignition Temperature 443 °C (830 °F) [3]

Density and Solubility
Property Value Reference(s)

Density 0.725 g/mL at 20 °C [1][2]

Solubility in Water 2 g/L at 20 °C [2]

Miscibility Miscible with organic solvents [2][3]

Vapor Properties
Property Value Reference(s)

Vapor Pressure 119 mmHg at 20 °C [2]

Vapor Density 3.5 (air = 1) [3][4]

Lower Explosive Limit (LEL) 1.4% in air [3]

Upper Explosive Limit (UEL) 21% in air [3]
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Chemical Properties and Reactivity
Diisopropyl ether is a relatively stable compound but exhibits reactivity typical of ethers. Its

most significant chemical property is the propensity to form explosive peroxides upon exposure

to air and light.

Peroxide Formation
Diisopropyl ether is highly prone to forming explosive organic peroxides when stored in the

presence of air.[2][5] This process is more rapid than with diethyl ether due to the presence of

secondary carbons adjacent to the ether oxygen.[2][5] These peroxides are sensitive to shock,

heat, and friction, and can detonate violently, especially upon concentration during distillation.

[2][6] It is crucial to test for the presence of peroxides before heating or distilling diisopropyl
ether.[2][7] Antioxidants like butylated hydroxytoluene (BHT) are often added to inhibit peroxide

formation.[2]

Other Reactions
Like other ethers, diisopropyl ether can act as a Lewis base, forming complexes with Lewis

acids. It is generally inert to many reagents but can be cleaved by strong acids.[3][6] It may

react violently with strong oxidizing agents.[3][6]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of diisopropyl ether.

NMR Spectroscopy
¹H NMR: The proton NMR spectrum of diisopropyl ether is characterized by a septet

corresponding to the two methine (CH) protons and a doublet for the twelve methyl (CH₃)

protons. The protons on the carbon adjacent to the ether oxygen are deshielded and appear

in the 3.4-4.5 ppm region.[8]

¹³C NMR: The carbon NMR spectrum shows two distinct signals. The carbon atom directly

bonded to the oxygen (CH) appears in the 50-80 ppm region.[8]

Infrared (IR) Spectroscopy
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The IR spectrum of diisopropyl ether displays a characteristic strong C-O stretching vibration

in the fingerprint region, typically between 1000 and 1300 cm⁻¹.[8] The absence of strong

absorptions for O-H or C=O groups helps to confirm the ether functionality.[8]

Mass Spectrometry
The electron ionization mass spectrum of diisopropyl ether shows a molecular ion peak (M⁺)

at m/z 102.[9] Common fragmentation patterns include the loss of an isopropyl group, leading

to a significant peak at m/z 87, and the formation of a base peak at m/z 45.[10]

Experimental Protocols
The following sections outline general methodologies for determining key physical and

chemical properties of diisopropyl ether. For rigorous analysis, adherence to specific ASTM or

other standardized protocols is recommended.

Determination of Boiling Point (Distillation Method)
Objective: To determine the boiling point of diisopropyl ether.

Methodology:

Assemble a simple distillation apparatus in a fume hood.

Place a volume of diisopropyl ether (e.g., 20 mL) into the distilling flask along with a few

boiling chips.

Position a thermometer so that the top of the bulb is level with the bottom of the side-arm of

the distilling flask.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected. This temperature is the boiling point.[3][7]

Record the atmospheric pressure, as boiling point is pressure-dependent.

Determination of Density (Digital Density Meter)
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Objective: To measure the density of diisopropyl ether.

Methodology: This procedure is based on the principles of ASTM D4052.[11][12]

Calibrate the digital density meter according to the manufacturer's instructions using a

certified reference standard.

Ensure the measuring cell is clean and dry.

Inject the diisopropyl ether sample into the measuring cell, ensuring no air bubbles are

present.

Allow the temperature of the sample to equilibrate to the desired measurement temperature

(e.g., 20 °C).

The instrument will measure the oscillation period of a U-tube containing the sample and

calculate the density.

Record the density reading.

Determination of Water Solubility
Objective: To determine the approximate solubility of diisopropyl ether in water.

Methodology:

In a small, sealed container (e.g., a vial), add a known volume of diisopropyl ether (e.g., 1

mL).

Incrementally add a known volume of deionized water, shaking vigorously after each

addition.

Observe for the formation of a single, clear phase (soluble) or the persistence of two distinct

layers (insoluble or slightly soluble).[5]

The approximate solubility can be determined by the volume of water added before phase

separation occurs. For a more quantitative analysis, techniques like Karl Fischer titration can

be used to determine the water content in the ether-rich phase.[13]
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Detection of Peroxides (Potassium Iodide Method)
Objective: To qualitatively test for the presence of peroxides in diisopropyl ether.

Methodology:

In a clean, dry test tube, add approximately 1-2 mL of the diisopropyl ether sample.

Add 1 mL of a freshly prepared 10% (w/v) potassium iodide solution.[4]

Add a few drops of glacial acetic acid and shake the mixture.

The formation of a yellow to brown color indicates the presence of peroxides, with the

intensity of the color correlating to the peroxide concentration.[8] A blue-black color will be

observed if a starch indicator is added in the presence of peroxides.[4]

For quantitative analysis, standardized methods such as ASTM E299 should be followed,

which involves a colorimetric determination of the iodine released.[1][2][14]

Safety and Handling
Diisopropyl ether is a highly flammable liquid and a strong irritant.[3][15] It is crucial to handle

it in a well-ventilated area, away from ignition sources.[15][16] Due to its tendency to form

explosive peroxides, it should be stored in airtight containers, away from light and heat.[2][5][7]

Containers should be dated upon receipt and opening, and the peroxide content should be

tested regularly, especially for older samples or before any distillation process.[2][7]

Visualization
The following diagram illustrates the key properties and hazards associated with diisopropyl
ether, providing a quick reference for laboratory personnel.
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Diisopropyl Ether (DIPE)

Physical Properties

Chemical Properties

Safety Hazards

Boiling Point: 68.5 °C

Density: 0.725 g/mL

Slightly Soluble in Water

Colorless Liquid

Forms Explosive Peroxides

Reacts with Strong Oxidizers

Acts as a Lewis Base

Highly Flammable

Irritant

Explosion Risk (Peroxides)
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Key Properties and Hazards of Diisopropyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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